Cas no 28989-03-9 (5-Methyloxazole-2-carbonitrile)

• Product Name: 5-Methyloxazole-2-carbonitrile
• CAS No: 28989-03-9
• MF: C₅H₄N₂O
• MW: 108.09806060791
• CID: 5018063
• PubChem ID: 60069415
• Update Time: 2024-11-07

5-Methyloxazole-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methyloxazole-2-carbonitrile
• 2-Oxazolecarbonitrile, 5-methyl-
• 5-methyl-1,3-oxazole-2-carbonitrile
• 28989-03-9
• MFCD16989307
• SCHEMBL2140384
• SY348579
• OFYFJUOJQJZEFF-UHFFFAOYSA-N
• AT38744
• AKOS022965568
• 5-Methyloxazole-2-carbonitrile

• Inchi： 1S/C5H4N2O/c1-4-3-7-5(2-6)8-4/h3H,1H3
• InChI Key： OFYFJUOJQJZEFF-UHFFFAOYSA-N
• SMILES： O1C(C#N)=NC=C1C

Computed Properties

• Exact Mass: 108.032362755g/mol
• Monoisotopic Mass: 108.032362755g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,5-disubstituted oxazoles